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Compound of Interest

Compound Name: SC 51089

Cat. No.: B1681513 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
SC-51089 is a potent and selective antagonist of the prostaglandin E2 (PGE2) receptor

subtype EP1.[1][2] It is a valuable tool for investigating the role of the PGE2/EP1 signaling

pathway in various physiological and pathological processes. This document provides detailed

application notes and protocols for the dissolution and use of SC-51089 in in vitro research

settings, with a focus on ensuring accurate and reproducible results.

Physicochemical Properties and Solubility
SC-51089 is supplied as a crystalline solid.[3] For in vitro studies, it is crucial to start with a

properly prepared stock solution. SC-51089 exhibits good solubility in several organic solvents

but is sparingly soluble in aqueous buffers.[3]
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Solvent Solubility
Molar Concentration
(approx.)

Dimethylformamide (DMF) 30 mg/mL[1][2][3] 65.3 mM

Ethanol 30 mg/mL[1][2][3] 65.3 mM

Dimethyl sulfoxide (DMSO) 20 mg/mL[1][2][3] 43.5 mM

Ethanol:PBS (pH 7.2) (1:1) 0.5 mg/mL[1][2][3] 1.1 mM

Molecular Weight of SC-51089 (monohydrochloride): 459.3 g/mol [1][2]

Experimental Protocols
A. Preparation of a 10 mM Stock Solution in DMSO
Materials:

SC-51089 powder

Anhydrous or high-purity dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Calibrated pipettes

Procedure:

Weighing the Compound: Accurately weigh the desired amount of SC-51089 powder. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.593 mg of SC-51089.

Dissolution: Add the appropriate volume of DMSO to the vial containing the SC-51089

powder. For the example above, add 1 mL of DMSO.

Mixing: Vortex the solution thoroughly until the compound is completely dissolved. Gentle

warming to 37°C can be applied if necessary to aid dissolution.
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Sterilization (Optional but Recommended): For cell culture applications, filter the stock

solution through a 0.22 µm syringe filter into a sterile tube to ensure sterility.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -20°C for long-term storage. A stock

solution stored at -20°C is stable for at least 6 months.

B. Preparation of a 10 µM Working Solution in Cell
Culture Medium
Materials:

10 mM SC-51089 stock solution in DMSO

Pre-warmed (37°C) complete cell culture medium (e.g., DMEM with 10% FBS)

Sterile tubes

Calibrated pipettes

Procedure:

Intermediate Dilution (Recommended): To avoid precipitation of the hydrophobic compound

when transferring from a high concentration of organic solvent to an aqueous medium, a

serial dilution is recommended.

Prepare a 1 mM intermediate stock solution by diluting the 10 mM stock solution 1:10 in

DMSO. For example, add 10 µL of the 10 mM stock to 90 µL of DMSO.

Final Dilution:

Add the appropriate volume of the 1 mM intermediate stock solution to the pre-warmed

cell culture medium to achieve the final desired concentration of 10 µM. For example, to

prepare 1 mL of a 10 µM working solution, add 10 µL of the 1 mM intermediate stock to

990 µL of the cell culture medium.
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Alternatively, to minimize the final DMSO concentration, you can directly dilute the 10 mM

stock solution. To prepare 1 mL of a 10 µM working solution, add 1 µL of the 10 mM stock

solution to 999 µL of cell culture medium. This results in a final DMSO concentration of

0.1%.

Mixing: Immediately after adding the DMSO stock, gently vortex or invert the tube to ensure

homogenous mixing and prevent precipitation.

Vehicle Control: It is crucial to include a vehicle control in your experiments. This control

should contain the same final concentration of DMSO as the experimental samples. For the

direct dilution example above, the vehicle control would be cell culture medium with 0.1%

DMSO.

Usage: Use the freshly prepared working solution immediately for your in vitro assay. It is not

recommended to store aqueous working solutions.

SC-51089 Mechanism of Action and Signaling
Pathway
SC-51089 is a selective antagonist of the Prostaglandin E2 Receptor Subtype 1 (EP1). The

EP1 receptor is a G-protein coupled receptor (GPCR) that primarily signals through the Gq

alpha subunit.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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